Cas no 1805093-99-5 (3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid
• CAS No: 1805093-99-5
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4890085
• Update Time: 2025-06-20

3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid

• Inchi： 1S/C8H6F2N2O5/c9-7(10)6-4(12(16)17)1-3(2-5(13)14)11-8(6)15/h1,7H,2H2,(H,11,15)(H,13,14)
• InChI Key： VQXNMZZIUNUGNQ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CC(=O)O)=CC=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: -0.1
• Topological Polar Surface Area: 112

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid

Introduction to 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic Acid (CAS No. 1805093-99-5)

3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805093-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, characterized by its nitro and hydroxyl functional groups, which contribute to its unique chemical reactivity and biological potential. The presence of a difluoromethyl substituent further enhances its structural complexity and functional diversity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid positions it as a promising candidate for various therapeutic applications. The nitro group, in particular, is well-documented for its role in drug design due to its ability to modulate electron density and participate in redox reactions. Additionally, the hydroxyl and carboxylic acid functionalities provide opportunities for further derivatization, enabling the synthesis of analogs with tailored pharmacokinetic properties.

In recent years, there has been a surge in research focused on nitropyridine derivatives as pharmacophores. These compounds have been explored for their potential in treating a wide range of diseases, including inflammation, cancer, and infectious disorders. The difluoromethyl group, a common feature in many bioactive molecules, is known to improve metabolic stability and binding affinity to biological targets. This characteristic makes 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid particularly interesting for drug discovery efforts.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The nitro and hydroxyl groups can be selectively modified through various chemical transformations, allowing researchers to explore diverse structural modifications. For instance, reduction of the nitro group can yield an amine derivative, which may exhibit different biological activities compared to the parent compound. Similarly, the hydroxyl group can be esterified or acylated to enhance solubility or bioavailability.

The pharmacological potential of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid has been investigated in several preclinical studies. Researchers have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For example, studies suggest that derivatives of this compound may inhibit key enzymes implicated in cancer progression by modulating their activity through redox mechanisms. Additionally, the presence of the difluoromethyl group has been associated with enhanced binding affinity to target proteins, potentially leading to more potent therapeutic effects.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's pharmacological profile. Molecular docking simulations and quantum mechanical calculations have been employed to predict how 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid interacts with biological targets at the molecular level. These computational approaches have provided valuable insights into the compound's binding mode and have guided the design of more optimized derivatives.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid presents both challenges and opportunities for synthetic chemists. While the nitro and hydroxyl groups offer multiple reaction pathways, their reactivity must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve yield and enantioselectivity. These methods are crucial for producing high-purity compounds suitable for further biological evaluation.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-6-acetic acid (CAS No. 1805093-99-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.